N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide

• Molecular Formula: C19H14N2O4S
• Molecular Weight: 366.4 g/mol
• IUPAC Name: N-naphthalen-2-yl-2-(1,1,3-trioxo-1,2-benzothiazol-2-yl)acetamide
• InChI: InChI=1S/C19H14N2O4S/c22-18(20-15-10-9-13-5-1-2-6-14(13)11-15)12-21-19(23)16-7-3-4-8-17(16)26(21,24)25/h1-11H,12H2,(H,20,22)
• InChI Key: WKJQISOIJSLUFS-UHFFFAOYSA-N
• SMILES: C1=CC=C2C=C(C=CC2=C1)NC(=O)CN3C(=O)C4=CC=CC=C4S3(=O)=O

Description

N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide, also known as NTB, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic properties. NTB belongs to the class of thiosemicarbazone derivatives and has been shown to exhibit anti-cancer, anti-inflammatory, and anti-viral properties.

Mechanism Of Action

The mechanism of action of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide is not fully understood. However, it has been proposed that N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide induces apoptosis in cancer cells by inhibiting the activity of ribonucleotide reductase, an enzyme that is essential for DNA synthesis. N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has also been shown to inhibit the activity of topoisomerase II, an enzyme that is involved in DNA replication and repair. In addition, N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been shown to inhibit the activity of NF-κB, a transcription factor that is involved in the regulation of inflammatory cytokines.
Biochemical and Physiological Effects:
N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been shown to exhibit a range of biochemical and physiological effects. It has been shown to induce apoptosis in cancer cells, reduce the production of inflammatory cytokines, and inhibit the replication of viruses. N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has also been shown to exhibit antioxidant properties by scavenging free radicals and reducing oxidative stress. Furthermore, N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been shown to have a low toxicity profile, making it a potential candidate for drug development.

Advantages And Limitations For Lab Experiments

One of the advantages of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide is its low toxicity profile, which makes it a potential candidate for drug development. N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has also been shown to exhibit a range of therapeutic properties, making it a versatile compound for scientific research. However, one of the limitations of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide is its limited solubility in aqueous solutions, which can make it difficult to administer in vivo. Furthermore, the mechanism of action of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide is not fully understood, which can make it challenging to optimize its therapeutic potential.

Future Directions

There are several future directions for research on N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide. One potential avenue is to further investigate the mechanism of action of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide, which can help to optimize its therapeutic potential. Another potential avenue is to investigate the efficacy of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide in combination with other anti-cancer drugs, which can help to enhance its anti-cancer properties. Furthermore, future research can investigate the potential of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide as a therapeutic agent for other diseases, such as viral infections and inflammatory disorders.

Synthesis Methods

N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide can be synthesized through a multi-step reaction process. The first step involves the condensation of 2-hydroxybenzaldehyde and 2-naphthylamine to form Schiff base. The Schiff base is then reacted with thiosemicarbazide to form the final product, N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide. The synthesis method has been optimized to produce high yields and purity of N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide.

Scientific Research Applications

N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been extensively studied for its potential therapeutic properties. It has been shown to exhibit anti-cancer properties by inducing apoptosis (cell death) in cancer cells. N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has also been shown to inhibit the growth of tumor cells and reduce the size of tumors in animal models. In addition, N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been shown to exhibit anti-inflammatory properties by reducing the production of inflammatory cytokines. Furthermore, N-(2-naphthyl)-2-(1,1,3-trioxo(2-hydrobenzo[d]isothiazol-2-yl))acetamide has been shown to exhibit anti-viral properties by inhibiting the replication of viruses such as HIV and hepatitis C virus.